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Compound of Interest

Compound Name: AZD3514

Cat. No.: B612185

AZD3514 is an investigational, orally active, and selective androgen receptor (AR)
downregulator intended for research purposes.[1][2][3][4] As a potent, biologically active
compound, it must be handled and disposed of with care to ensure the safety of laboratory
personnel and prevent environmental contamination. Since a specific Safety Data Sheet (SDS)
for AZD3514 is not publicly available, the following procedures are based on general best
practices for the disposal of hazardous chemical and investigational drug waste.[5]

It is mandatory to consult with your institution's Environmental Health and Safety (EHS)
department before handling or disposing of this compound, as they will provide guidance based
on local, state, and federal regulations.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedures, a thorough risk assessment must be conducted. All
handling of AZD3514 and its associated waste should occur within a certified chemical fume
hood to minimize exposure.

Required Personal Protective Equipment (PPE):
e Gloves: Wear double, chemically resistant nitrile gloves.
o Eye Protection: Use safety glasses with side shields or chemical splash goggles.

o Lab Coat: A dedicated, fully-fastened lab coat is required.
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» Respiratory Protection: If there is a risk of aerosolization or if handling the solid compound
outside of a fume hood, a fit-tested N95 respirator or higher level of protection may be
necessary.

Waste Segregation and Collection

Proper segregation of waste is critical. All waste streams contaminated with AZD3514 must be
kept separate from general laboratory trash and other chemical waste unless otherwise
directed by your EHS department.
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L Recommended Key Disposal
Waste Type Description . .
Container Actions
Double-bag waste in
) Lined, puncture- clear plastic bags
Contaminated ] ) o
resistant container before placing it in the
consumables such as ] ] ] ]
) with a secure lid. The final container to allow
Solid Waste gloves, absorbent ) ) ) ]
) ) container should be for visual inspection
paper, pipette tips,
) clearly labeled as by EHS. Do not
and empty vials. _ _
"Hazardous Waste." dispose of in regular
or biohazard trash.
Do not dispose of
) Leak-proof, screw-cap  liquid waste down the
Unused or expired ) ) ) )
) o container compatible drain. The container
solutions containing ) )
with the solvents used  must remain closed
o AZD3514, as well as )
Liquid Waste ] (e.g., glass or except when adding
solvent rinsates from
] polyethylene). Label waste. Segregate
contaminated ) )
as "Hazardous from incompatible
glassware. )
Waste." wastes like strong
acids or bases.
Do not recap needles.
If a syringe contains
] residual liquid
_ Puncture-resistant, _
Needles, syringes, or ) AZD3514, it may need
dedicated sharps ]
broken glass ) to be disposed of as
Sharps Waste container labeled as

contaminated with

"Hazardous Waste -

bulk hazardous

AZD3514. chemical waste, not in
Sharps."
a standard sharps
container. Consult
EHS for guidance.
Empty Containers The original The original container ~ To be considered
manufacturer's can be used for "empty,” a container

container for solid disposal. must be triple-rinsed
AZD3514 or any other with a suitable
container that held the solvent. The rinsate
pure compound. must be collected and
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disposed of as
hazardous liquid

waste.

Disposal Workflow and Experimental Protocol

The following protocol outlines the step-by-step process for the compliant disposal of
AZD3514.

Methodology for Disposal:

» Preparation: Don all required PPE and perform all waste handling activities within a chemical
fume hood. Prepare labeled hazardous waste containers for each waste stream (solid, liquid,
sharps).

o Waste Collection: As waste is generated during an experiment, immediately place it into the
appropriate, segregated waste container.

o Labeling: Ensure every waste container is properly labeled with a "Hazardous Waste" tag
provided by your EHS department. The label must include the full chemical name
("AZD3514"), the names of any solvents, and the associated hazards.

o Storage: Store sealed waste containers in a designated, secondary containment area within
the lab, known as a Satellite Accumulation Area (SAA). This area must be secure and away
from incompatible materials.

e Decontamination:

o Work Surfaces: At the end of the procedure, wipe down the work area with a solvent
capable of dissolving AZD3514. Dispose of the wipe as solid hazardous waste.

o Glassware: Triple-rinse reusable glassware with a suitable solvent. Collect the first two
rinses as hazardous liquid waste. The glassware can then be washed normally.

o Waste Pickup: When a waste container is full or has been in storage for the maximum
allowable time (e.g., 90 days), request a pickup from your institution's EHS department. EHS
will then transport the waste to a licensed hazardous waste incineration facility.
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AZD3514 Disposal Workflow
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Caption: Logical workflow for the safe disposal of AZD3514 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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